2-((1-((4-(Trifluoromethyl)benzyl)sulfonyl)piperidin-3-yl)oxy)isonicotinonitrile

• IUPAC Name: 2-[1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidin-3-yl]oxypyridine-4-carbonitrile
• InChI: InChI=1S/C19H18F3N3O3S/c20-19(21,22)16-5-3-14(4-6-16)13-29(26,27)25-9-1-2-17(12-25)28-18-10-15(11-23)7-8-24-18/h3-8,10,17H,1-2,9,12-13H2
• InChI Key: JHRWQOCPAQRYJR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)CC2=CC=C(C=C2)C(F)(F)F)OC3=NC=CC(=C3)C#N
• Molecular Formula: C19H18F3N3O3S
• Molecular Weight: 425.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a trifluoromethyl group, a benzyl group, a sulfonyl group, a piperidine ring, and an isonicotinonitrile group. These groups are common in many pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The piperidine ring in this compound is a six-membered heterocycle containing one nitrogen atom and five carbon atoms. The trifluoromethyl group is a common substituent in medicinal chemistry, known for its ability to modulate the physical and biological properties of molecules.

Scientific Research Applications

Synthesis and Chemical Reactions

• Activation of Thioglycosides : The combination of 1-benzenesulfinyl piperidine (BSP) and trifluoromethanesulfonic anhydride (Tf2O) forms a potent thiophile that activates both armed and disarmed thioglycosides for the formation of glycosides with good yield and selectivity (Crich & Smith, 2001).

• Antibacterial N-Substituted Derivatives : N-substituted derivatives of compounds containing sulfonyl piperidine structures have been synthesized and exhibited moderate to significant antibacterial activity (Khalid et al., 2016).

• Cationic Cyclisations : Sulfonamides, including structures with trifluoromethyl groups, act as terminators in cationic cyclisations, leading to the efficient formation of polycyclic systems (Haskins & Knight, 2002).

Biological Activities and Evaluation

• Antimicrobial Activity : Piperidine-based sulfonamide derivatives have been synthesized and evaluated for their efficacy as antimicrobial agents, indicating the importance of sulfonamide and piperidine moieties in biological activity (Vinaya et al., 2009).

• Biological Evaluation of Sulfides : A series of 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides were synthesized and screened against butyrylcholinesterase enzyme, demonstrating biological activities and the importance of structural features in biological interactions (Khalid et al., 2016).